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Introduction
Mepronil is a benzanilide fungicide developed by Kumiai Chemical Industry and first marketed

in 1981.[1] It is utilized in agriculture to manage diseases caused by fungal pathogens,

particularly from the Basidiomycetes class.[2][3] As a component of Integrated Pest

Management (IPM), Mepronil serves as a targeted chemical control measure, employed

judiciously alongside cultural, biological, and mechanical methods.[4][5] IPM is an ecosystem-

based strategy that focuses on the long-term prevention of pests or their damage through a

combination of techniques.[6] The goal is not to eradicate pests but to maintain their

populations below economically damaging levels.[7]

This document provides detailed application notes on the use of Mepronil within an IPM

framework, focusing on its mechanism of action, resistance management, and protocols for

evaluating its efficacy.

Physicochemical Properties of Mepronil
A summary of Mepronil's key properties is presented below.
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Property Value Reference

IUPAC Name
2-methyl-N-(3-propan-2-

yloxyphenyl)benzamide
[1]

Chemical Formula C17H19NO2 [1]

Molar Mass 269.344 g·mol−1 [1]

Appearance Off-white powder [1]

Solubility in water 12.1 mg/L (at 20 °C) [1]

Mode of Action
Succinate Dehydrogenase

Inhibitor (SDHI)
[1][8]

Fungicide Class Benzanilide [1][2]

Mechanism of Action: Inhibition of Succinate
Dehydrogenase
Mepronil's fungicidal activity stems from its role as a Succinate Dehydrogenase Inhibitor

(SDHI).[8] It specifically targets Complex II (succinate dehydrogenase or SQR) of the

mitochondrial electron transport chain.[9][10] By binding to the ubiquinone (UQ) binding site of

the SDH enzyme, Mepronil blocks the oxidation of succinate to fumarate.[11][12] This

disruption halts the mitochondrial respiratory chain, interrupting the production of ATP and

ultimately leading to fungal cell death.[10][11]

The signaling pathway below illustrates the site of action for Mepronil within the mitochondrial

respiratory chain.
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Resistance Management Strategies

Strategy 1: Rotation
(Season A -> Season B -> Season C)

Mepronil (FRAC 7)

Strategy 2: Mixture
(Single Application)

Tank Mix

Fungicide X (FRAC 3)

Fungicide Y (FRAC 11)

Mepronil (FRAC 7) Fungicide Z (FRAC M5)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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